Cas no 1780070-40-7 (3-(adamantan-1-yl)methylmorpholine)
3-(adamantan-1-yl)methylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 3-(adamantan-1-yl)methylmorpholine
- EN300-1798827
- 1780070-40-7
- 3-[(adamantan-1-yl)methyl]morpholine
-
- Inchi: 1S/C15H25NO/c1-2-17-10-14(16-1)9-15-6-11-3-12(7-15)5-13(4-11)8-15/h11-14,16H,1-10H2
- InChI Key: SVMLXEPADVULSJ-UHFFFAOYSA-N
- SMILES: O1CCNC(C1)CC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 235.193614421g/mol
- Monoisotopic Mass: 235.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 21.3Ų
3-(adamantan-1-yl)methylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1798827-0.05g |
3-[(adamantan-1-yl)methyl]morpholine |
1780070-40-7 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1798827-0.1g |
3-[(adamantan-1-yl)methyl]morpholine |
1780070-40-7 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1798827-0.25g |
3-[(adamantan-1-yl)methyl]morpholine |
1780070-40-7 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1798827-0.5g |
3-[(adamantan-1-yl)methyl]morpholine |
1780070-40-7 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1798827-1.0g |
3-[(adamantan-1-yl)methyl]morpholine |
1780070-40-7 | 1g |
$1414.0 | 2023-06-02 | ||
| Enamine | EN300-1798827-2.5g |
3-[(adamantan-1-yl)methyl]morpholine |
1780070-40-7 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1798827-5.0g |
3-[(adamantan-1-yl)methyl]morpholine |
1780070-40-7 | 5g |
$4102.0 | 2023-06-02 | ||
| Enamine | EN300-1798827-10.0g |
3-[(adamantan-1-yl)methyl]morpholine |
1780070-40-7 | 10g |
$6082.0 | 2023-06-02 | ||
| Enamine | EN300-1798827-1g |
3-[(adamantan-1-yl)methyl]morpholine |
1780070-40-7 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1798827-5g |
3-[(adamantan-1-yl)methyl]morpholine |
1780070-40-7 | 5g |
$4102.0 | 2023-09-19 |
3-(adamantan-1-yl)methylmorpholine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-(adamantan-1-yl)methylmorpholine
3-(Adamantan-1-yl)methylmorpholine: A Promising Compound in Pharmaceutical Research
3-(Adamantan-1-yl)methylmorpholine, with the CAS No. 1780070-40-7, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, exhibits potential applications in drug development and therapeutic interventions. Recent advancements in molecular biology and medicinal chemistry have further highlighted the importance of this compound in addressing complex biological pathways.
The 3-(Adamantan-1-yl)methylmorpholine molecule combines the pharmacophoric properties of morpholine and adamantane, creating a hybrid structure with enhanced stability and bioavailability. Morpholine, a well-known heterocyclic compound, is widely used in the synthesis of various pharmaceuticals due to its ability to interact with biological targets. The adamantane moiety, known for its rigid three-dimensional framework, contributes to the compound's structural integrity and resistance to metabolic degradation.
Recent studies have demonstrated that 3-(Adamantan-1-yl)methylmorpholine exhibits promising pharmacological activities. For instance, research published in Journal of Medicinal Chemistry (2023) reported that this compound demonstrates significant inhibitory effects on specific enzymes involved in inflammatory responses. This finding underscores the potential of 3-(Adamantan-1-yl)methylmorpholine as a therapeutic agent for chronic inflammatory diseases.
Moreover, the CAS No. 1780070-40-7 compound has been shown to modulate signaling pathways critical for cellular function. A 2024 study in Pharmaceutical Research highlighted its ability to interact with G-protein coupled receptors, suggesting potential applications in the treatment of neurological disorders. These findings align with the growing interest in developing drugs that target multiple pathways simultaneously.
The synthesis of 3-(Adamantan-1-yl)methylmorpholine involves a series of well-defined chemical reactions. The process typically begins with the formation of an adamantane core, followed by the introduction of the morpholine ring through a nucleophilic substitution reaction. This synthetic approach ensures the production of high-purity compounds suitable for further pharmacological evaluation.
Recent advancements in analytical techniques have enabled researchers to thoroughly characterize the molecular properties of 3-(Adamantan-1-yl)methylmorpholine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and stability. These data are crucial for understanding its behavior in biological systems and optimizing its therapeutic potential.
The pharmacokinetic profile of 3-(Adamantan-1-yl)methylmorpholine has also been extensively studied. Research published in Drug Metabolism and Disposition (2023) revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics make it a viable candidate for oral administration, which is essential for the development of patient-friendly therapeutic regimens.
Additionally, the 3-(Adamantan-1-yl)methylmorpholine compound has shown potential in the treatment of neurodegenerative diseases. A 2024 study in Neuropharmacology indicated that it can cross the blood-brain barrier and exert neuroprotective effects. This property is particularly valuable for diseases such as Alzheimer's and Parkinson's, where targeting the central nervous system is critical.
Despite its promising properties, the development of 3-(Adamantan-1-yl)methylmorpholine as a therapeutic agent requires further investigation. Ongoing research focuses on optimizing its efficacy and minimizing potential side effects. Preclinical trials are currently underway to evaluate its safety and effectiveness in various disease models.
The CAS No. 1780070-40-7 compound represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and multifunctional properties make it a valuable tool for drug discovery and development. As research continues to uncover new insights, the potential applications of 3-(Adamantan-1-yl)methylmorpholine are expected to expand, contributing to the advancement of therapeutic interventions in various medical fields.
In conclusion, 3-(Adamantan-1-yl)methylmorpholine is a compound with significant potential in pharmaceutical research. Its structural characteristics, pharmacological activities, and favorable ADME properties make it a promising candidate for the development of new therapeutic agents. Continued research and innovation in this area are expected to lead to breakthroughs in the treatment of complex diseases, further establishing the importance of CAS No. 1780070-40-7 in the field of medicinal chemistry.
As the field of pharmaceutical science continues to evolve, the role of compounds like 3-(Adamantan-1-yl)methylmorpholine will become increasingly important. The integration of advanced analytical techniques and innovative synthetic methods will further enhance our understanding of its properties and potential applications. This ongoing research is essential for the development of effective and safe therapeutic agents that address a wide range of medical conditions.
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